N-[1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C13H19N3O2/c1-3-11(17)14-9(2)13-15-12(16-18-13)10-7-5-4-6-8-10/h3,9-10H,1,4-8H2,2H3,(H,14,17)
• InChI Key: GZDMOAGERHNOCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2CCCCC2)NC(=O)C=C
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol
• CAS No.: 2189108-43-6

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized through a two-stage protocol requiring the preliminary preparation of O-acylamidoximes followed by cyclization under the action of organic bases. Another method is a one-pot synthesis of 1,2,4-oxadiazoles directly from amidoximes and various carboxyl derivatives or aldehydes in aprotic bipolar solvents (primarily DMSO) in the presence of inorganic bases.

Molecular Structure Analysis

The oxadiazole ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The reactivity of oxadiazoles can vary depending on the electron-withdrawing and donating substituents in the positions of the oxadiazole. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Physical and Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary depending on their structure. For example, oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Future Directions

Oxadiazoles have shown potential for a wide range of applications, including as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds. Future research may focus on expanding the prospects of using the oxadiazole core as an amide- or ester-like linker in the design of bioactive compounds.